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Compound of Interest

Glycine-2-13C Ethyl Ester
Compound Name:
Hydrochloride

Cat. No.: B562569

Before any disposal action is taken, a clear characterization of the waste is paramount. This
initial assessment dictates the entire disposal pathway.

The Isotope Question: **C is Stable, Not Radioactive

The "2-13C" designation in the chemical name indicates that the second carbon atom in the
glycine backbone is a Carbon-13 isotope. It is critical to understand that 13C is a stable, non-
radioactive isotope of carbon.[1][2] Unlike radioactive isotopes such as 14C or 3H, it does not
decay or emit radiation.

Causality: This distinction is fundamental. Because the isotopic label is stable, no special
radiological handling, shielding, or decay-in-storage protocols are required.[1] The disposal
procedure is therefore governed by the chemical properties of the molecule itself, identical to
its unlabeled counterpart, Glycine Ethyl Ester Hydrochloride (CAS No. 623-33-6).[2]

The Hazard Question: Chemical Waste Characterization

Under the Globally Harmonized System (GHS), Glycine Ethyl Ester Hydrochloride is classified
as causing serious eye damage (Category 1, H318).[3][4][5][6] This classification alone
mandates that it be treated as a regulated chemical waste, not as common refuse.

Trustworthiness: Your primary responsibility as a waste generator is to consult your institution's
Environmental Health & Safety (EHS) office and local, state, and federal regulations.[3][7]
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Guidelines from the U.S. Environmental Protection Agency (EPA), such as those listed in 40
CFR 261.3, provide the framework for classification, but local regulations are the ultimate
authority.[3] Never dispose of this chemical down the drain or in the regular trash.[8][9]

Pre-Disposal Safety Protocols

Safe disposal begins with safe handling. Adherence to the following personal protective
equipment (PPE) and handling standards is non-negotiable.

Experimental Protocol: Standard Safety & Handling

Engineering Controls: Conduct all handling and waste consolidation within a certified
chemical fume hood to prevent inhalation of the fine powder.[3][8]

e Eye and Face Protection: Wear chemical safety goggles and a face shield. The H318
classification indicates a risk of serious, irreversible eye damage upon contact.[3][4][6]

e Hand Protection: Use nitrile or other chemically resistant gloves. Employ proper glove
removal technique to avoid skin contact.[8]

» Body Protection: Wear a standard laboratory coat.

e Avoid Dust Generation: Handle the solid material carefully to minimize the creation of
airborne dust.[8]

Hand Hygiene: Wash hands thoroughly with soap and water after handling is complete.[3][4]

Step-by-Step Disposal Protocols

The correct disposal path depends on the form of the waste. Segregation is key to preventing
dangerous chemical reactions and ensuring compliant disposal.

Protocol A: Unused or Surplus Solid Material

This protocol applies to the pure, solid Glycine-2-13C Ethyl Ester Hydrochloride.

o Waste Container: Designate a clearly labeled, sealable, and chemically compatible container
for "Solid Organic Waste" or a similar designation provided by your EHS office. A wide-mouth
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polyethylene bottle is a suitable choice.

o Labeling: Affix a hazardous waste tag to the container before adding any waste.[10] Fill out
all required information, including the full chemical name: "Glycine-2-13C Ethyl Ester
Hydrochloride."

o Transfer: Carefully transfer the surplus solid into the designated waste container inside a
fume hood.

o Storage: Securely close the container. Store it in a designated satellite accumulation area
away from incompatible materials (e.g., strong bases, strong oxidizers).[11]

» Pickup: Arrange for pickup by your institution's licensed hazardous waste disposal service.[8]
The preferred ultimate disposal method is high-temperature incineration in a facility equipped
with afterburners and scrubbers to manage the nitrogen oxides and hydrogen chloride gas
produced during combustion.[3][8]

Protocol B: Contaminated Labware & PPE

This protocol applies to items like weigh boats, contaminated gloves, and paper towels.

Waste Stream: This is considered solid chemical waste.

e Collection: Place all contaminated disposable items into a designated, labeled solid waste
container or a securely lined box specifically for "Contaminated Solid Debris."

o Labeling: Clearly label the container with the chemical contaminant: "Contaminated with
Glycine-2-13C Ethyl Ester Hydrochloride."

o Storage & Disposal: Store and dispose of this container through your institution's chemical
waste program, following the same final steps as Protocol A.

Protocol C: Aqueous Solutions of the Compound

This protocol applies to any solutions where the compound has been dissolved in water or
buffer.
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e Waste Stream: This is an aqueous, non-halogenated organic waste. Do not pour it down the
sink.[8]

» Waste Container: Use a designated, sealable, and properly vented container for "Aqueous
Chemical Waste."

e pH Check: Since this is a hydrochloride salt, the solution will be acidic. While neutralization is
not always required before pickup, it is good practice to note the approximate pH on the
waste tag. Do not mix with basic waste streams in the same container.

o Labeling: On the hazardous waste tag, list all constituents, including water and the full
chemical name "Glycine-2-13C Ethyl Ester Hydrochloride," with their estimated
percentages.

o Storage & Disposal: Securely close the container and arrange for pickup via your EHS office.

Protocol D: Empty Container Disposal

This protocol applies to the original product bottle once it is empty.

Definition of "Empty": An "empty" container must have no free-standing liquid or visible solid
residue.[9]

o Decontamination: Triple rinse the container with a suitable solvent (e.g., water or ethanol).

o Causality: This step ensures the removal of residual chemical that could pose a hazard to
custodial staff.

» Rinsate Collection: The rinsate from all three rinses is considered hazardous waste.[12]
Collect it and add it to your "Aqueous Chemical Waste" container (Protocol C).

o Defacing: Completely obliterate or remove the original product label.[9][12] This prevents the
container from being mistaken for a full product bottle.

» Final Disposal: Once triple-rinsed and defaced, the container can typically be disposed of in
the regular laboratory glass or solid waste stream. Consult your institutional policy to confirm.
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The Logic of Disposal: A Visual Workflow

This diagram outlines the decision-making process for the proper management and disposal of
Glycine-2-13C Ethyl Ester Hydrochloride waste streams.
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Caption: Disposal workflow for Glycine-2-13C Ethyl Ester Hydrochloride.
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Data Summary

The following table summarizes the key identification and hazard information for this

compound.
Property Value Source(s)
) Glycine-2-13C Ethyl Ester
Chemical Name ) [13]
Hydrochloride
CAS Number 58420-91-0 [13]
Molecular Formula C3(*3C)H10CINO2 [13]
Molecular Weight 140.57 g/mol [13]

Physical State

White crystalline powder or

[3][6]

chunks
GHS Pictogram Corrosion [41[6]
GHS Signal Word Danger [31[4]6]

Hazard Statement

H318: Causes serious eye

damage

[3114](5][6]

Primary Disposal Route

Licensed professional waste

disposal service (incineration)

[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b562569?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://aksci.com/sds/J95712_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-76204/Glycine-ethyl-ester-monohydrochloride-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Glycine-ethyl-ester_-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Glycine-ethyl-ester_-hydrochloride
https://www.sigmaaldrich.com/HK/zh/product/aldrich/g6503
https://blog.idrenvironmental.com/how-to-dispose-non-hazardous-waste
https://www.cdhfinechemical.com/images/product/msds/132_829714730_GLYCINEETHYLESTERHYDROCHLORIDE-CASNO-623-33-6-MSDS.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.scbt.com/p/glycine-2-13c-ethyl-ester-hydrochloride-58420-91-0
https://www.benchchem.com/product/b562569#glycine-2-13c-ethyl-ester-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b562569#glycine-2-13c-ethyl-ester-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b562569#glycine-2-13c-ethyl-ester-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b562569#glycine-2-13c-ethyl-ester-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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